Cas no 443124-56-9 (ASISCHEM T31053)

• Product Name: ASISCHEM T31053
• CAS No: 443124-56-9
• MF: C₁₃H₈BrIN₂O
• MW: 415.023894309998
• CID: 892315
• Update Time: 2026-04-29

ASISCHEM T31053 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM T31053
• 2-(2-BROMO-5-IODOPHENYL)-5-BENZOXAZOLAMINE
• 5-BENZOXAZOLAMINE, 2-(2-BROMO-5-IODOPHENYL)-

Computed Properties

• Exact Mass: 413.88600
• Monoisotopic Mass: 413.886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 52.05000
• LogP: 5.02530